2-{[4-methyl-5-(4-morpholinylmethyl)-4H-1,2,4-triazol-3-yl]thio}-N-[3-(trifluoromethyl)phenyl]acetamide

• IUPAC Name: 2-[[4-methyl-5-(morpholin-4-ylmethyl)-1,2,4-triazol-3-yl]sulfanyl]-N-[3-(trifluoromethyl)phenyl]acetamide
• InChI: InChI=1S/C17H20F3N5O2S/c1-24-14(10-25-5-7-27-8-6-25)22-23-16(24)28-11-15(26)21-13-4-2-3-12(9-13)17(18,19)20/h2-4,9H,5-8,10-11H2,1H3,(H,21,26)
• InChI Key: VMWFGUWNGANPLQ-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NN=C1SCC(=O)NC2=CC=CC(=C2)C(F)(F)F)CN3CCOCC3
• Molecular Formula: C17H20F3N5O2S
• Molecular Weight: 415.4 g/mol

Description

The compound “2-{[4-methyl-5-(4-morpholinylmethyl)-4H-1,2,4-triazol-3-yl]thio}-N-[3-(trifluoromethyl)phenyl]acetamide” is a complex organic molecule that contains several functional groups. These include a triazole ring, a morpholine ring, a trifluoromethyl group, and an acetamide group.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. Without specific literature on this compound, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several different functional groups. The triazole ring, for example, is a five-membered ring containing two nitrogen atoms and three carbon atoms.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the conditions and the reagents used. The presence of several different functional groups means that it could potentially undergo a wide range of reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by the functional groups present in it. For example, the presence of a trifluoromethyl group could make the compound more lipophilic.

Mechanism of Action

Without specific information on what this compound is used for, it’s difficult to comment on its mechanism of action. If it’s a drug, for example, the mechanism of action would depend on the specific biological target.

Safety and Hazards

Without specific information, it’s difficult to comment on the safety and hazards associated with this compound. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

The future research directions involving this compound would depend on its applications. If it has potential as a drug, for example, future research could involve optimizing its structure for better activity or lower toxicity.